N-[2-(1-cyclohexen-1-yl)ethyl]-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea

• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-3-(1-methylbenzotriazol-5-yl)urea
• InChI: InChI=1S/C16H21N5O/c1-21-15-8-7-13(11-14(15)19-20-21)18-16(22)17-10-9-12-5-3-2-4-6-12/h5,7-8,11H,2-4,6,9-10H2,1H3,(H2,17,18,22)
• InChI Key: ZKBAAVYCTVQOHT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)NCCC3=CCCCC3)N=N1
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea, commonly known as MBT-CA, is a chemical compound that has gained attention in scientific research for its potential applications in various fields. MBT-CA is a benzotriazole-based compound that possesses unique properties, making it an interesting candidate for further study.

Mechanism of Action

The exact mechanism of action of MBT-CA is not fully understood. However, it is believed that MBT-CA exerts its effects through the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
MBT-CA has been found to possess various biochemical and physiological effects. In vitro studies have shown that MBT-CA can inhibit the production of inflammatory cytokines and reactive oxygen species. In vivo studies have shown that MBT-CA can reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using MBT-CA in lab experiments is its unique properties, which make it a potential candidate for various applications. However, one of the limitations of using MBT-CA is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of MBT-CA. One potential direction is the further investigation of its anti-inflammatory and antioxidant properties for the treatment of various diseases. Another potential direction is the study of its potential use as a corrosion inhibitor for metals. Additionally, there is potential for the study of MBT-CA in environmental science for its potential use in wastewater treatment. Overall, the study of MBT-CA has the potential to lead to new discoveries and applications in various fields.

Synthesis Methods

The synthesis of MBT-CA involves the reaction of 1-methyl-1H-1,2,3-benzotriazole-5-amine with 1-cyclohexen-1-yl ethanolamine and urea. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified through various techniques such as recrystallization and chromatography.

Scientific Research Applications

MBT-CA has been studied for its potential applications in various fields such as medicine, materials science, and environmental science. In medicine, MBT-CA has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer and rheumatoid arthritis. In materials science, MBT-CA has been studied for its potential use as a corrosion inhibitor for metals. In environmental science, MBT-CA has been studied for its potential use in wastewater treatment.